Cas no 132213-03-7 (Imidazo[1,2-a]pyridin-6-ylmethanamine)

• Product Name: Imidazo[1,2-a]pyridin-6-ylmethanamine
• CAS No: 132213-03-7
• MF: C₈H₉N₃
• MW: 147.177160978317
• MDL: MFCD08435852
• CID: 133590
• PubChem ID: 14813792
• Update Time: 2025-06-08

Imidazo[1,2-a]pyridin-6-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridin-6-ylmethanamine
• Imidazo[1,2-a]pyridine-6-methanamine
• Imidazo[1,2-a]pyridin-6-ylmethylamine
• 6-(Aminomethyl)imidazo[1,2-a]pyridine
• C-Imidazo[1,2-a]pyridin-6-yl-methylamine
• (H-iMidazo[1,2-a]pyridin-6-yl)MethanaMine
• SCHEMBL6092812
• EN300-1241724
• AKOS006345733
• CHEMBL5218868
• W-205396
• Imidazo[1,2-a]pyridin-6-ylmethylamine, AldrichCPR
• 1-(IMIDAZO[1,2-A]PYRIDIN-6-YL)METHANAMINE
• F14017
• DTXSID50564324
• CS-0085040
• {imidazo[1,2-a]pyridin-6-yl}methanamine
• MFCD08435852
• 1-{IMIDAZO[1,2-A]PYRIDIN-6-YL}METHANAMINE
• 132213-03-7
• BDBM50607379
• AB44926
• 6-(Aminomethyl)imidazo[1,2-a]pyridine97%
• 6-(Aminomethyl)imidazo[1,2-a]pyridine 97%
• SY035069

• MDL： MFCD08435852
• Inchi： 1S/C8H9N3/c9-5-7-1-2-8-10-3-4-11(8)6-7/h1-4,6H,5,9H2
• InChI Key： YGXHRFPVDFQLNF-UHFFFAOYSA-N
• SMILES： N12C=CN=C1C=CC(CN)=C2

Computed Properties

• Exact Mass: 147.08000
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.3Ų

Experimental Properties

• Melting Point: 96.5-99
• PSA: 43.32000
• LogP: 1.49330

Imidazo[1,2-a]pyridin-6-ylmethanamine Security Information

• Hazard Statement： Corrosive
• Hazard Category Code： 22
• Hazardous Material Identification：